Cas no 556068-57-6 (Dodecanoic acid, 3-amino-, methyl ester, (3S)-)

• Product Name: Dodecanoic acid, 3-amino-, methyl ester, (3S)-
• CAS No: 556068-57-6
• MF: C₁₃H₂₇NO₂
• MW: 229.358984231949
• CID: 1598202
• Update Time: 2024-09-13

Dodecanoic acid, 3-amino-, methyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 3-amino-, methyl ester, (3S)-

• Inchi： 1S/C13H27NO2/c1-3-4-5-6-7-8-9-10-12(14)11-13(15)16-2/h12H,3-11,14H2,1-2H3/t12-/m0/s1
• InChI Key： VCNWFSUGEKTUEP-LBPRGKRZSA-N
• SMILES： C(OC)(=O)C[C@@H](N)CCCCCCCCC

Computed Properties

• Exact Mass: 229.20431

Experimental Properties

• Density: 0.915±0.06 g/cm3(Predicted)
• Boiling Point: 310.9±25.0 °C(Predicted)
• PSA: 52.32
• pka: 8.84±0.46(Predicted)